Cas no 102494-87-1 ((2-Aminoethyl)[(2-nitrophenyl)methyl]amine)

(2-Aminoethyl)[(2-nitrophenyl)methyl]amine structure
102494-87-1 structure
Product Name:(2-Aminoethyl)[(2-nitrophenyl)methyl]amine
CAS No:102494-87-1
MF:C9H13N3O2
MW:195.218421697617
CID:2625195
PubChem ID:53350317
Update Time:2025-04-21

(2-Aminoethyl)[(2-nitrophenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Nitrobenzyl)-1,2-ethanediamine
    • 2-diaMine
    • N1-(2-nitrobenzyl)ethane-1
    • SCHEMBL20024573
    • N'-[(2-nitrophenyl)methyl]ethane-1,2-diamine
    • 102494-87-1
    • AKOS010110221
    • (2-AMINOETHYL)[(2-NITROPHENYL)METHYL]AMINE
    • (2-Aminoethyl)[(2-nitrophenyl)methyl]amine
    • Inchi: 1S/C9H13N3O2/c10-5-6-11-7-8-3-1-2-4-9(8)12(13)14/h1-4,11H,5-7,10H2
    • InChI Key: AEVYOOWHCJTENF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1CNCCN)=O

Computed Properties

  • Exact Mass: 195.101
  • Monoisotopic Mass: 195.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.9A^2

Experimental Properties

  • PSA: 83.87000
  • LogP: 2.25750
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